Cas no 2097963-88-5 (2-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine)

• Product Name: 2-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine
• CAS No: 2097963-88-5
• MF: C₁₁H₁₆F₃N₃
• MW: 247.260052680969
• CID: 5723471
• PubChem ID: 121211701
• Update Time: 2025-10-31

2-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2097963-88-5
• 2-[[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]methyl]piperidine
• 2-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine
• F2198-2098
• AKOS026721844
• Piperidine, 2-[[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl]-

• Inchi： 1S/C11H16F3N3/c1-8-6-10(11(12,13)14)16-17(8)7-9-4-2-3-5-15-9/h6,9,15H,2-5,7H2,1H3
• InChI Key： PEUJSADCMBJUQN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(CC2CCCCN2)N=1)(F)F

Computed Properties

• Exact Mass: 247.12963201g/mol
• Monoisotopic Mass: 247.12963201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 300.5±37.0 °C(Predicted)
• pka: 9.72±0.10(Predicted)

Additional information on 2-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine

Comprehensive Overview of 2-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine (CAS No. 2097963-88-5)

2-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine (CAS No. 2097963-88-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a trifluoromethyl group and a pyrazole ring in its structure enhances its potential for bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 2-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine features a piperidine backbone substituted with a 5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl moiety. This unique combination of functional groups contributes to its physicochemical properties, such as lipophilicity and metabolic stability, which are critical for drug design. Recent studies have highlighted its potential applications in targeting central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine.

In the context of agrochemical innovation, this compound has also been investigated for its role in developing next-generation pesticides. The trifluoromethyl group is known to improve the bioavailability and efficacy of agrochemicals, addressing growing concerns about sustainable farming practices. Researchers are particularly interested in its mode of action, which may offer solutions to resistance issues in pest control.

The synthesis of 2-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine involves multi-step organic reactions, including N-alkylation and cyclization techniques. Advanced analytical methods such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methodologies are frequently searched by chemists and students seeking to understand modern synthetic pathways.

From a commercial perspective, the demand for piperidine-based compounds like this one is rising due to their applications in pharmaceutical intermediates and specialty chemicals. Companies specializing in fine chemicals often list CAS No. 2097963-88-5 in their catalogs, catering to research institutions and industrial laboratories. The compound's stability under various conditions makes it a reliable candidate for large-scale production.

Environmental and safety considerations are paramount when handling 2-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine. While it is not classified as hazardous, standard laboratory precautions, such as the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry focus on green chemistry and workplace safety, topics frequently discussed in scientific forums.

Future research directions for this compound may explore its structure-activity relationships (SAR) to optimize its biological effects. Computational chemistry tools, such as molecular docking, could further elucidate its interactions with target proteins. Such approaches are increasingly popular among researchers leveraging artificial intelligence in drug discovery.

In summary, 2-((5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)piperidine (CAS No. 2097963-88-5) represents a promising scaffold in medicinal and agrochemical chemistry. Its unique structural features and potential applications make it a valuable subject for ongoing scientific inquiry. As the fields of drug development and sustainable agriculture evolve, this compound is poised to play a pivotal role in addressing contemporary challenges.